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Compound of Interest

Compound Name: H-1152 dihydrochloride

Cat. No.: B1672575 Get Quote

H-1152 Dihydrochloride Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the proper storage, handling, and

troubleshooting of H-1152 dihydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is H-1152 dihydrochloride and what is its primary mechanism of action?

H-1152 dihydrochloride is a potent, cell-permeable, and selective inhibitor of Rho-associated

coiled-coil containing protein kinase (ROCK).[1][2] Its primary mechanism of action is to inhibit

ROCK, which plays a crucial role in regulating the actin cytoskeleton. H-1152 has a high affinity

for ROCK2 with an IC50 value of 12 nM.[1][2] It also shows inhibitory activity against other

kinases at higher concentrations, such as CaMKII, PKG, and Aurora A.[2][3]

Q2: What are the recommended storage conditions for H-1152 dihydrochloride powder?

For long-term stability, H-1152 dihydrochloride powder should be stored at -20°C for up to 3

years.[4] It can also be desiccated at +4°C for shorter periods.[2][3]

Q3: How should I prepare and store stock solutions of H-1152 dihydrochloride?
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Stock solutions can be prepared in DMSO or water.[2][3] For long-term storage, it is

recommended to aliquot the stock solution into single-use volumes to avoid repeated freeze-

thaw cycles.[4] Store stock solutions at -80°C for up to 1 year.[4] For shorter periods, storage at

-20°C for up to 1 month is also acceptable.[5] When preparing solutions, it is important to use

fresh, anhydrous DMSO as moisture can reduce solubility.[4]

Q4: Can I store my working solutions?

It is highly recommended to prepare working solutions fresh for each experiment and use them

on the same day.[1][5] Storing diluted working solutions is not advised as it may lead to

degradation and loss of activity.

Q5: Is H-1152 dihydrochloride light sensitive?

While specific data on photostability is limited, it is good laboratory practice to protect all

chemical compounds from prolonged exposure to light. Store the powder and stock solutions in

light-protected vials.
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Issue Possible Cause Recommended Solution

Reduced or no inhibitory effect

in my experiment.

Compound Degradation:

Improper storage of the

powder or stock solutions.

Repeated freeze-thaw cycles

of the stock solution. Use of

old or improperly stored

working solutions.

Ensure the powder is stored at

-20°C. Aliquot stock solutions

and store at -80°C.[4] Always

prepare working solutions

fresh for each experiment.[1]

[5]

Incorrect Concentration:

Calculation error during

dilution.

Double-check all calculations

for preparing stock and

working solutions. Use a

molarity calculator if needed.

Precipitation observed in my

stock or working solution.

Low Solubility: The

concentration of the solution

exceeds the solubility limit in

the chosen solvent. Use of

"wet" or old DMSO.

For DMSO stock solutions, a

concentration of up to 50 mM

is generally achievable.[2][3]

Ensure you are using fresh,

anhydrous DMSO.[4] If

precipitation occurs, gentle

warming and/or sonication may

help to redissolve the

compound.[1] For aqueous

solutions, solubility is up to 100

mM.[2][3]

Incorrect Solvent: The solvent

is not suitable for the desired

concentration.

Refer to the solubility data

table below to select the

appropriate solvent and

concentration.

Inconsistent results between

experiments.

Variability in Solution

Preparation: Inconsistent

pipetting or dilution.

Preparation of working

solutions in advance.

Prepare a master mix of your

working solution to ensure

consistency across replicates.

Always prepare working

solutions immediately before

use.[1][5]
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Cell Culture Conditions:

Variations in cell density,

passage number, or serum

concentration.

Standardize your cell culture

protocols to minimize

variability.

Quantitative Data Summary
Parameter Value Source

Molecular Weight 392.34 g/mol [2]

Purity ≥98% (HPLC) [2]

IC50 (ROCK2) 12 nM [1][2]

Ki (ROCK) 1.6 nM [1]

Solubility in Water up to 100 mM [2][3]

Solubility in DMSO up to 50 mM [2][3]

Storage of Powder 3 years at -20°C [4]

Desiccate at +4°C (short term) [2][3]

Storage of Stock Solutions (in

solvent)
1 year at -80°C [4]

1 month at -20°C [4][5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Weighing: Accurately weigh out a specific amount of H-1152 dihydrochloride powder (e.g.,

1 mg).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve a 10 mM

concentration. For 1 mg of H-1152 dihydrochloride (MW: 392.34), this would be

approximately 254.9 µL of DMSO.
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Dissolution: Vortex the solution until the powder is completely dissolved. Gentle warming or

sonication can be used to aid dissolution if necessary.[1]

Aliquoting and Storage: Aliquot the stock solution into single-use, light-protected vials. Store

the aliquots at -80°C.[4]

Protocol 2: Preparation of a Working Solution for Cell-
Based Assays

Thawing: Thaw a single aliquot of the 10 mM DMSO stock solution at room temperature.

Dilution: Dilute the stock solution to the desired final concentration in your cell culture

medium. For example, to prepare a 10 µM working solution, you would perform a 1:1000

dilution (e.g., add 1 µL of the 10 mM stock to 999 µL of cell culture medium).

Mixing: Gently mix the working solution by pipetting up and down.

Application: Add the freshly prepared working solution to your cells immediately.
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H-1152 Dihydrochloride Storage Workflow

H-1152 Dihydrochloride Powder

Stock Solution
(e.g., 10 mM in DMSO)

-20°C (3 years)
+4°C (short term)

Working Solution
(in cell culture medium)

-80°C (1 year)
-20°C (1 month)

Aliquot to avoid freeze-thaw

Experiment

Prepare Fresh
Use Immediately
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Troubleshooting Logic for Reduced Activity

Reduced or No
Inhibitory Effect

Check Storage Conditions
(Powder & Stock)

Was Working Solution
Prepared Fresh?

Proper

Action: Ensure Proper Storage
(-20°C powder, -80°C stock)

Improper

Recalculate Concentrations

Yes

Action: Always Prepare
Working Solution Fresh

No

Action: Correct Dilution

Error Found

Problem Resolved

No Error
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Simplified Rho-ROCK Signaling Pathway Inhibition by H-1152

Active RhoA-GTP

ROCKActivates
Actin Cytoskeleton

(Stress Fibers, Adhesion)

Phosphorylates
Downstream Targets

H-1152 Inhibits
Cell Contraction

& Motility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. H-1152 dihydrochloride | CAS:871543-07-6 | Rho-kinase inhibitor | High Purity |
Manufacturer BioCrick [biocrick.com]

2. medchemexpress.com [medchemexpress.com]

3. medchemexpress.com [medchemexpress.com]

4. The stability of soman and its stereoisomers in aqueous solution: toxicological
considerations - PubMed [pubmed.ncbi.nlm.nih.gov]

5. H 1152 dihydrochloride | Rho-Kinases | Tocris Bioscience [tocris.com]

To cite this document: BenchChem. [H-1152 dihydrochloride degradation and proper storage
conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672575#h-1152-dihydrochloride-degradation-and-
proper-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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